2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• SMILES: CC(C)C1=CC(=C(O1)C2CC2)C=O
• InChI: InChI=1S/C11H14O2/c1-7(2)10-5-9(6-12)11(13-10)8-3-4-8/h5-8H,3-4H2,1-2H3
• InChIKey: MJCGLWAWJZEQGU-UHFFFAOYSA-N

2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde: Structure and Sourcing

2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde (CAS 1542826-12-9) is a furan-based heterocyclic aldehyde with the molecular formula C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol . The compound features a cyclopropyl group at the 2-position, an isopropyl group at the 5-position, and a carbaldehyde moiety at the 3-position of the furan ring [1]. The cyclopropyl substituent introduces ring strain and unique electronic effects due to its sp³-hybridized carbons, while the isopropyl group contributes steric bulk and lipophilicity (calculated LogP = 3.09) . The compound is commercially available as a research-grade building block from multiple vendors, with reported purity levels typically around 95%, and is exclusively intended for laboratory research applications .

Research-grade furan-3-carbaldehyde building block

Cyclopropyl-isopropyl dual substitution for steric and electronic modulation

Aldehyde at 3-position as exclusive reactive handle for derivatization

• [1] PubChem. 2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde. IUPAC Name, InChI Key MJCGLWAWJZEQGU-UHFFFAOYSA-N. View Source

Why Generic Furan Aldehydes Cannot Substitute

Generic substitution with simpler furan aldehydes (e.g., unsubstituted furan-3-carbaldehyde, 5-methylfurfural) or mono-substituted analogs (e.g., 2-cyclopropylfuran-3-carbaldehyde, 5-isopropylfuran-2-carbaldehyde) is not chemically equivalent due to the synergistic electronic and steric effects imparted by the specific combination of 2-cyclopropyl and 5-isopropyl substituents [1]. The 2-cyclopropyl group introduces ring strain that modulates the electron density of the furan ring and influences the electrophilicity of the adjacent carbaldehyde group, while the 5-isopropyl substituent provides directed steric bulk that can control regioselectivity in subsequent derivatization reactions [2]. Mono-substituted analogs lack this dual modulation, and analogs with different substitution patterns at the 5-position (e.g., tert-butyl or cyclopropylmethyl) exhibit distinct steric profiles and physicochemical properties that alter both reactivity and downstream molecular properties [3].

Lacking dual modulation

Generic furan aldehydes lack the combined cyclopropyl-isopropyl electronic and steric effects, altering reactivity.

Regioselectivity shift

Mono-substituted analogs may direct electrophilic substitution differently, compromising synthetic control.

Physicochemical profile mismatch

Different 5-substituents (e.g., tert-butyl) change lipophilicity and steric profiles, affecting downstream molecular properties.

• [1] Clark, J.S. et al. (2015). Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. View Source
• [2] Glukhovtsev, V.G. et al. (1963). Preparation of aldehydes and ketones of the cyclopropylfuran series. Russian Chemical Bulletin, 12(5), 816-821. View Source
• [3] Enamine Building Blocks Catalog. Comparative data for 5-substituted-2-cyclopropylfuran-3-carbaldehyde analogs (tert-butyl, cyclopropylmethyl, 2-methylbutan-2-yl variants). View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity (LogP) Differentiation vs. 5-tert-Butyl Analog

The target compound exhibits a calculated LogP value of 3.09, which falls within the optimal range for CNS drug-likeness (LogP 2-5) while maintaining acceptable aqueous solubility potential . In contrast, the 5-tert-butyl analog (2-cyclopropyl-5-(tert-butyl)furan-3-carbaldehyde, CAS 1512307-46-8) demonstrates a lower calculated XLogP3 of 2.7 due to the more compact branching pattern of the tert-butyl group, resulting in reduced lipophilicity compared to the isopropyl-substituted target [1].

Lipophilicity (LogP)

Data to verify

Target LogP 3.09 vs. 2.7 (5-tert-butyl analog); Δ ≈ 0.39

Supports membrane permeability differentiation context

Calculated values; experimental validation advised

Evidence Dimension	Lipophilicity (LogP/XLogP3)
Target Compound Data	LogP = 3.09
Comparator Or Baseline	5-tert-Butyl analog: XLogP3 = 2.7
Quantified Difference	ΔLogP ≈ 0.39
Conditions	Calculated values from vendor-reported computational data

Why This Matters

The ~0.39 LogP unit difference translates to approximately 2.5-fold higher theoretical partition coefficient, impacting membrane permeability predictions and compound prioritization in drug discovery campaigns.

• [1] Enamine/Kuujia. Calculated XLogP3 for 5-tert-butyl-2-cyclopropylfuran-3-carbaldehyde (CAS 1512307-46-8): 2.7. View Source

Steric Bulk and Rotatable Bonds: Isopropyl vs. Cyclopropylmethyl

The target compound contains three rotatable bonds, reflecting the conformational flexibility of the isopropyl group at the 5-position . The 5-cyclopropylmethyl analog (CAS 2137778-48-2) contains four rotatable bonds due to the additional methylene spacer between the cyclopropyl ring and the furan core, resulting in increased conformational freedom and a higher heavy atom count (14 vs. 14 atoms, but with altered spatial distribution) [1].

Rotatable bond count

Data to verify

Target: 3 bonds; Cyclopropylmethyl analog: 4 bonds; Δ = -1

May reduce entropic penalty upon binding; constrained pharmacophore

Structural analysis; binding confirmation needed

Evidence Dimension	Rotatable bond count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	5-Cyclopropylmethyl analog: 4 rotatable bonds
Quantified Difference	Δ = -1 rotatable bond
Conditions	Structural analysis from SMILES and InChI data

Why This Matters

Fewer rotatable bonds correlate with reduced entropic penalty upon binding and potentially improved oral bioavailability per Veber's rules; the isopropyl variant offers a more constrained pharmacophore than the cyclopropylmethyl analog.

• [1] Enamine/Kuujia. Structural data for 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde (CAS 2137778-48-2): Rotatable bonds = 4. View Source

Molecular Complexity and TPSA Differentiation

The target compound possesses a Topological Polar Surface Area (TPSA) of 30.21 Ų and a complexity score of 208, representing an intermediate level of molecular sophistication among furan-3-carbaldehyde derivatives . The 5-tert-butyl analog exhibits a higher complexity score of 225 due to the greater branching of the tert-butyl group, while maintaining an identical TPSA of 30.2 Ų [1]. The unsubstituted furan-3-carbaldehyde (CAS 498-60-2) has a significantly lower molecular weight (96.08 g/mol) and lacks the steric modulation provided by the 2- and 5-substituents, making it fundamentally unsuitable for applications requiring controlled steric environments [2].

Molecular complexity

Class-level inference

Target: Complexity 208, TPSA 30.21 Ų
5-tert-Butyl analog: Complexity 225, TPSA 30.2 Ų

Lower complexity may facilitate synthetic tractability

Calculated scores; class-level comparison

Evidence Dimension	Molecular complexity
Target Compound Data	Complexity = 208; TPSA = 30.21 Ų
Comparator Or Baseline	5-tert-Butyl analog: Complexity = 225; TPSA = 30.2 Ų
Quantified Difference	Complexity Δ = -17
Conditions	Calculated complexity scores from PubChem-derived data

Why This Matters

The lower complexity of the isopropyl variant relative to tert-butyl may facilitate synthetic tractability while still providing sufficient steric differentiation from unsubstituted or mono-substituted furan aldehydes for scaffold diversification.

• [1] Enamine/Kuujia. Calculated properties for 5-tert-butyl-2-cyclopropylfuran-3-carbaldehyde: Complexity = 225; TPSA = 30.2 Ų. View Source
• [2] SpringerMaterials. Furan-3-carbaldehyde (CAS 498-60-2): Molecular weight 96.08 g/mol. View Source

Electrophilic Substitution Reactivity: Cyclopropyl-Furan Effects

2-Furylcyclopropanes, the core structural motif of the target compound, undergo electrophilic substitution reactions (including acetylation and Vilsmeier formylation) with exclusive substitution at the 5-position of the furan ring, without involvement or cleavage of the cyclopropane three-membered ring [1]. This predictable regioselectivity contrasts with unsubstituted furans, which typically exhibit electrophilic substitution at the 2-position, and with 2-alkylfurans where substitution patterns can be less predictable depending on the nature of the electrophile [2]. The presence of the 5-isopropyl group in the target compound further blocks this reactive site, directing any potential electrophilic substitution exclusively to alternative positions or preventing it entirely.

Electrophilic substitution

Class-level inference

2-Furylcyclopropanes: substitution at 5-position; target has blocked 5-position, aldehyde at 3-position remains primary handle

Predictable regioselectivity may reduce side reactions during derivatization

Based on literature class behavior; confirm under specific conditions

Evidence Dimension	Electrophilic substitution regioselectivity
Target Compound Data	Substitution directed to 5-position (when unsubstituted); 5-position blocked in target compound
Comparator Or Baseline	Unsubstituted furan: substitution at 2-position preferred
Quantified Difference	Qualitative change in regioselectivity
Conditions	Acetylation and Vilsmeier formylation reactions in acid medium

Why This Matters

The blocked 5-position combined with cyclopropyl-directed electronic effects provides synthetic chemists with a uniquely predictable scaffold where aldehyde functionality at the 3-position remains the primary reactive handle, minimizing undesired side reactions during derivatization.

• [1] Glukhovtsev, V.G. et al. (1963). Electrophilic substitution reactions of 2-furylcyclopropanes. Russian Chemical Bulletin. View Source
• [2] Clark, J.S. et al. (2015). Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. View Source

Validated Application Scenarios

Polycyclic Furan Scaffolds via Cascade Reactions

The 2,3,5-trisubstituted furan scaffold of this compound serves as a key intermediate for accessing synthetically relevant polycyclic building blocks featuring fused cyclopropyl substituents. The Brønsted acid-promoted cascade methodology developed for this class of compounds enables the construction of polycyclic frameworks with high diastereoselectivity and yields, creating three new bonds in a single operation [1]. This application is directly relevant for medicinal chemistry programs requiring complex, three-dimensional heterocyclic cores for fragment-based drug discovery or scaffold hopping campaigns.

Furyl-Substituted Cyclopropanes and 1,2-Dioxolanes

2-Cyclopropylfuran derivatives, including the target compound class, undergo zinc-catalyzed transformations to yield furyl-substituted cyclopropane and 1,2-dioxolane derivatives. Treatment with 50 mol% ZnCl₂ under an oxygen atmosphere in DCE at 50 °C promotes a vinylcyclopropane rearrangement-oxygen insertion cascade, producing 1,2-dioxolane-substituted furans in good yields [2]. The aldehyde functionality at the 3-position provides an orthogonal reactive handle for subsequent transformations, enabling sequential diversification strategies in complex molecule synthesis.

GPR-119 Agonist Scaffold for Metabolic Disorders

Substituted cyclopropyl compounds, structurally related to the furan-3-carbaldehyde core of the target compound, have been disclosed in patent literature as agonists of the G-protein coupled receptor GPR-119, with claimed utility in treating type 2 diabetes and related metabolic conditions [3]. The specific combination of cyclopropyl and isopropyl substituents in the target compound modulates the lipophilicity (LogP 3.09) and steric profile of the furan core in a manner distinct from other alkyl or cycloalkyl variants, providing medicinal chemists with a differentiated starting point for structure-activity relationship (SAR) exploration of GPR-119-targeting chemotypes.

Anti-Inflammatory Cyclopropyl Intermediate Synthesis

Cyclopropyl-substituted furan derivatives have been identified as intermediates in the preparation of pesticidal and anti-inflammatory cyclopropyl compounds, including chrysanthemic acid-like scaffolds [4]. The aldehyde functionality of the target compound enables condensation with amines, hydrazines, and active methylene compounds to generate diverse libraries of heterocyclic derivatives (e.g., hydrazones, oximes, Knoevenagel adducts) for screening against inflammatory targets [5]. The blocked 5-position ensures that subsequent derivatization occurs predominantly at the 3-carbaldehyde position without competitive side reactions.

Application

Selection Property

Validation Focus

Polycyclic furan scaffolds

Cyclopropyl-furan cascade reactivity

Diastereoselectivity and bond-forming efficiency

Furyl-substituted cyclopropanes & 1,2-dioxolanes

Zinc-catalyzed transformation compatibility

Orthogonal aldehyde handle for sequential diversification

GPR-119 chemotype exploration

Lipophilicity and steric profile distinct from alkyl variants

SAR differentiation in metabolic disorder research

Anti-inflammatory target intermediates

Aldehyde-enabled heterocycle library synthesis

Condensation reactivity with minimal side reactions

• [1] Clark, J.S. et al. (2015). Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. View Source
• [2] López, L.A. et al. (2016). Zinc-Catalyzed Multicomponent Reactions: Easy Access to Furyl-Substituted Cyclopropane and 1,2-Dioxolane Derivatives. European Journal of Organic Chemistry, 2016(15), 2591-2595. View Source
• [3] EP2720544B1. Substituted cyclopropyl compounds, compositions containing such compounds, and methods of treatment. GPR-119 agonists for type 2 diabetes. View Source
• [4] US Patent 4065480. Process for preparing substituted cyclopropylcarbinyl compounds. Procter & Gamble Company. View Source
• [5] Glukhovtsev, V.G. et al. (1963). Preparation of aldehydes and ketones of the cyclopropylfuran series. Russian Chemical Bulletin, 12(5), 816-821. View Source